Sodium periodate
Sodium periodate
Sodium periodate (sodium (meta)periodate) supported on silica gel is a solid supported reagent. It may be synthesized by adding silica gel to hot aqueous solution of sodium metaperiodate and evaporating to dryness followed by vigorous swirling and shaking.
Sodium periodate is an inorganic sodium salt having periodate as the counterion. It has a role as an oxidising agent. It contains a periodate.
Sodium periodate is an inorganic sodium salt having periodate as the counterion. It has a role as an oxidising agent. It contains a periodate.
Brand Name:
Vulcanchem
CAS No.:
7790-28-5
VCID:
VC21203685
InChI:
InChI=1S/HIO4.Na/c2-1(3,4)5;/h(H,2,3,4,5);
SMILES:
[O-]I(=O)(=O)=O.[Na+]
Molecular Formula:
HINaO4
Molecular Weight:
214.900 g/mol
Sodium periodate
CAS No.: 7790-28-5
Cat. No.: VC21203685
Molecular Formula: HINaO4
Molecular Weight: 214.900 g/mol
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Specification
| Description | Sodium periodate (sodium (meta)periodate) supported on silica gel is a solid supported reagent. It may be synthesized by adding silica gel to hot aqueous solution of sodium metaperiodate and evaporating to dryness followed by vigorous swirling and shaking. Sodium periodate is an inorganic sodium salt having periodate as the counterion. It has a role as an oxidising agent. It contains a periodate. |
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| CAS No. | 7790-28-5 |
| Molecular Formula | HINaO4 |
| Molecular Weight | 214.900 g/mol |
| IUPAC Name | sodium;periodate |
| Standard InChI | InChI=1S/HIO4.Na/c2-1(3,4)5;/h(H,2,3,4,5); |
| Standard InChI Key | GOPBSKKOGHDCEH-UHFFFAOYSA-N |
| Isomeric SMILES | [O-]I(=O)(=O)=O.[Na+] |
| SMILES | [O-]I(=O)(=O)=O.[Na+] |
| Canonical SMILES | OI(=O)(=O)=O.[Na] |
| Boiling Point | Decomposes approx 300 °C |
| Colorform | White, tetragonal crystals |
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